Cas no 1838984-90-9 (Methyl 4-(2-amino-3-phenylpropanamido)butanoate)

• Product Name: Methyl 4-(2-amino-3-phenylpropanamido)butanoate
• CAS No: 1838984-90-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5806496
• PubChem ID: 12799282
• Update Time: 2025-05-25

Methyl 4-(2-amino-3-phenylpropanamido)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-16270005
• methyl 4-(2-amino-3-phenylpropanamido)butanoate
• AKOS010525693
• 1838984-90-9
• Methyl 4-(2-amino-3-phenylpropanamido)butanoate

• Inchi： 1S/C14H20N2O3/c1-19-13(17)8-5-9-16-14(18)12(15)10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10,15H2,1H3,(H,16,18)
• InChI Key： VMBFKWMCWNUVKK-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)N)NCCCC(=O)OC

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 4-(2-amino-3-phenylpropanamido)butanoate

Comprehensive Overview of Methyl 4-(2-amino-3-phenylpropanamido)butanoate (CAS No. 1838984-90-9)

Methyl 4-(2-amino-3-phenylpropanamido)butanoate (CAS No. 1838984-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique amino acid and phenylpropanamido functional groups, plays a pivotal role in the synthesis of peptide-based therapeutics and drug delivery systems. Its molecular structure, combining a methyl ester moiety with a butanoate backbone, offers versatility in applications ranging from prodrug development to bioconjugation strategies.

The compound's CAS number 1838984-90-9 serves as a critical identifier for researchers seeking high-purity standards. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such molecules, as they are frequently used in machine learning models to predict bioactivity and ADMET properties. Notably, Methyl 4-(2-amino-3-phenylpropanamido)butanoate is often explored in the context of targeted cancer therapies and neurodegenerative disease research, aligning with current healthcare priorities.

From a synthetic perspective, this compound exemplifies the growing demand for custom synthesis and building blocks in medicinal chemistry. Its amide linkage and ester group make it a valuable intermediate for constructing peptide mimetics, a hot topic in biopharmaceutical innovation. Laboratories focusing on green chemistry also evaluate its potential due to its compatibility with solvent-free reactions and catalytic processes.

In the realm of SEO optimization, queries related to "CAS 1838984-90-9 supplier" or "Methyl 4-(2-amino-3-phenylpropanamido)butanoate applications" reflect user intent for technical data and sourcing. The compound's relevance to personalized medicine and biodegradable materials further enhances its search visibility. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly associated with its characterization, addressing frequent researcher inquiries.

Ongoing studies highlight its role in enzyme inhibition and receptor modulation, particularly in GPCR-targeted drugs. As the pharmaceutical industry shifts toward small-molecule therapeutics, Methyl 4-(2-amino-3-phenylpropanamido)butanoate stands out for its balanced lipophilicity and water solubility—key factors in oral bioavailability optimization. This aligns with the surge in searches for "improving drug permeability" and "prodrug design principles."

In conclusion, CAS 1838984-90-9 represents a convergence of cutting-edge research and industrial demand. Its multifaceted applications underscore its importance in advancing precision medicine and sustainable chemistry, making it a focal point for both academic and commercial stakeholders.